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Compound of Interest

Compound Name: Thionin perchlorate

Cat. No.: B149521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Thionin Perchlorate, a versatile cationic

dye with significant applications in biological and chemical research. This document outlines its

core physicochemical properties, detailed experimental protocols for its use in histological

staining and as a redox indicator, and visual representations of its mechanisms of action and

experimental workflows.

Core Properties of Thionin Perchlorate
Thionin Perchlorate is a salt composed of the organic dye Thionin and the perchlorate anion.

The thionin cation is responsible for its staining and redox-active properties.
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Property Value Reference

Molecular Formula C₁₂H₁₀ClN₃O₄S [1]

Molecular Weight 327.74 g/mol [1]

CAS Number 25137-58-0 [1]

Appearance
Blackish-green, glistening

needles

Solubility Soluble in hot water

Synonyms

3,7-Diaminophenothiazin-5-

ium perchlorate, Thionine

perchlorate

[1]

Applications in Research
Thionin Perchlorate's primary applications stem from the properties of the thionin cation,

which is a member of the phenothiazine family of dyes.[2] It is widely utilized in two main areas:

Histological Staining: As a cationic dye, thionin binds to negatively charged (basophilic)

components in cells and tissues, making it an excellent stain for visualizing specific cellular

structures.[2] It is particularly effective for staining Nissl bodies (rough endoplasmic

reticulum) in neurons, as well as chromatin and mucin.[1][3]

Redox Indicator: Thionin exhibits distinct color changes based on its oxidation state, allowing

it to serve as a redox indicator in chemical reactions.[2] The oxidized form is purple, while the

reduced, or "leuco," form is colorless.[4][5]

Experimental Protocols
Histological Staining (Nissl Stain)
This protocol is adapted for the staining of neurons in tissue sections.

Solutions:

Stock Thionin Solution (e.g., 1.3%):
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Dissolve 13 g of Thionin in 1000 mL of distilled water.

Gently heat and stir for 1 hour to dissolve.

Filter the solution after cooling.

Buffer Solutions:

1 M Acetic Acid

1 M Sodium Hydroxide

Working Thionin Stain (e.g., 1% at pH 4.0):

80.0 mL 1 M Acetic Acid

14.4 mL 1 M Sodium Hydroxide

305.6 mL Stock Thionin Solution

Adjust pH as necessary.

Staining Procedure for Paraffin Sections:

Deparaffinization: Immerse slides in two changes of xylene for 2 minutes each.

Rehydration:

Two changes of absolute ethanol for 2 minutes each.

95% ethanol for 2 minutes.

70% ethanol for 2 minutes.

Distilled water for 3-5 minutes.

Staining: Immerse slides in the working thionin solution for 10-20 minutes.

Dehydration:
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Two changes of distilled water for 3-5 minutes each.

70% ethanol for 3-5 minutes.

95% ethanol for 3 minutes.

Absolute ethanol for 3 minutes.

Clearing: Two changes of xylene for 3-5 minutes each.

Mounting: Coverslip with a suitable mounting medium.

Redox Indicator Protocol (Light-Induced Reaction)
This protocol demonstrates the reversible, light-induced redox reaction of thionin.

Solutions:

0.001 M Thionin Solution: Dissolve 0.023 g of thionin in 100 mL of distilled water. Prepare

this solution fresh.

1 M Sulfuric Acid

Iron(II) Sulfate (FeSO₄·7H₂O)

Procedure:

In a 1-L beaker, mix:

10 mL of 0.001 M thionin solution

100 mL of 1 M sulfuric acid

Sufficient distilled water to bring the final volume to approximately 600 mL.

In a dimly lit room, add 2.0 g of iron(II) sulfate and stir to dissolve. The solution will be purple.

Expose the solution to a bright light source (e.g., an overhead projector or direct sunlight).

The purple color will fade as the thionin is reduced to its colorless form.[4][6]
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Removing the light source will cause the reaction to reverse, and the purple color will

spontaneously return.[4][7]

Mechanisms of Action and Workflows
The following diagrams illustrate the key processes involved in the applications of Thionin
Perchlorate.
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Thionin Cation (Purple)

Stained Nissl Bodies
(Visible under microscope)

Electrostatic
Interaction

Negatively Charged
Nissl Bodies (in Neurons)
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Start: Paraffin-embedded
Tissue Section

Deparaffinize
(Xylene)

Rehydrate
(Ethanol series to dH2O)

Stain
(Working Thionin Solution)

Dehydrate
(Ethanol series)

Clear
(Xylene)

Mount Coverslip

End: Microscopic
Examination
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Light-Induced Reduction

Spontaneous Oxidation

Thionin (Oxidized)
Purple

Leucothionin (Reduced)
Colorless

Fe²⁺ Fe³⁺

Light Energy

Leucothionin (Reduced)
Colorless

Thionin (Oxidized)
Purple

Fe³⁺ Fe²⁺

No Light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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